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Abstract
8-Oxononanoyl-Coenzyme A (8-Oxononanoyl-CoA) is an activated fatty acid derivative

anticipated to be an intermediate in various metabolic pathways, potentially including those of

fatty acid oxidation and biosynthesis. Understanding its precise three-dimensional structure

and chemical properties is crucial for elucidating its biological functions, identifying interacting

proteins, and designing targeted therapeutic interventions. This technical guide provides a

comprehensive overview of the structural analysis of 8-Oxononanoyl-CoA. Due to the limited

availability of direct experimental data for this specific molecule, this document leverages

established principles of acyl-CoA chemistry and spectroscopic analysis of analogous

compounds to present a predictive but robust framework for its characterization. Detailed

experimental protocols for its synthesis and analysis are provided to facilitate further research.

Chemical Structure and Properties
8-Oxononanoyl-CoA is a thioester formed between 8-oxononanoic acid and Coenzyme A. The

structure comprises a C9 fatty acyl chain with a ketone group at the C8 position, linked to the

sulfhydryl group of Coenzyme A.
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Predicted Physicochemical Properties
A summary of the predicted physicochemical properties of 8-Oxononanoyl-CoA is presented

in Table 1. These values are calculated based on its constituent parts and are essential for

designing purification and analytical methods.

Property Predicted Value

Molecular Formula C₃₀H₄₈N₇O₁₈P₃S

Molecular Weight 907.7 g/mol

Charge at pH 7.4 -4

logP ~1.5

Hydrogen Bond Donors 9

Hydrogen Bond Acceptors 23

Synthesis of 8-Oxononanoyl-CoA
The synthesis of 8-Oxononanoyl-CoA is a two-step process involving the synthesis of 8-

oxononanoic acid followed by its conjugation to Coenzyme A.

Synthesis of 8-Oxononanoic Acid
A plausible synthetic route for 8-oxononanoic acid can be adapted from methods used for

similar oxo-acids, such as the synthesis of 7-methyl-8-oxo-nonanoic acid[1]. This involves a

nucleophilic substitution followed by ketonic cleavage.

Thioesterification with Coenzyme A
The formation of the thioester bond between 8-oxononanoic acid and Coenzyme A is a critical

step. Thioesters are key intermediates in the biosynthesis of many natural products[2]. The

general principle involves the activation of the carboxylic acid, which then reacts with the thiol

group of Coenzyme A[3][4].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15598194/docs?utm_src=pdf-body#structural-analysis-of-8-oxononanoyl-coa-a-technical-guide
https://www.benchchem.com/product/b15598194/docs?utm_src=pdf-body#structural-analysis-of-8-oxononanoyl-coa-a-technical-guide
https://www.benchchem.com/product/b15598194/docs?utm_src=pdf-body#structural-analysis-of-8-oxononanoyl-coa-a-technical-guide
https://www.researchgate.net/publication/286007465_Study_on_the_synthesis_of_7-methyl-8-oxo-nonanoic_acid
https://acs.digitellinc.com/p/s/in-situ-recycling-of-coenzyme-a-thioesters-from-carboxylic-acids-for-biocatalysis-565840
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Carboxylic_Acid_Derivatives-_Nucleophilic_Acyl_Substitution_Reactions/21.08%3A_Chemistry_of_Thioesters_and_Acyl_Phosphates_-_Biological_Carboxylic_Acid_Derivatives
https://chem.libretexts.org/Courses/Nassau_Community_College/Organic_Chemistry_I_and_II/20%3A_Carboxylic_Acid_Derivatives_and_Nitriles/20.09%3A_Thioesters%3A_Biological_Carboxylic_Acid_Derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8-Oxononanoic Acid Synthesis Purification of 8-Oxononanoic Acid Activation of Carboxylic Acid Thioesterification with Coenzyme A Purification of 8-Oxononanoyl-CoA Structural Verification

8-Oxononanoyl-CoA

Characteristic Fragments

[M+H]⁺

[M+H - 507]⁺
(Acyl Pantetheine)

Neutral Loss of 507 Da

m/z 428
(Adenosine Diphosphate)

Fatty_Acid_Oxidation

8_Oxononanoyl_CoA

Acetyl_CoA

TCA_Cycle

Fatty_Acid_Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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